Cas no 887582-56-1 (1,2,4-Benzenetriol,5-(aminomethyl)-)
887582-56-1 structure
Product Name:1,2,4-Benzenetriol,5-(aminomethyl)-
CAS No:887582-56-1
MF:C7H9NO3
MW:155.151262044907
CID:713331
Update Time:2024-01-31
1,2,4-Benzenetriol,5-(aminomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzenetriol,5-(aminomethyl)-
- 2,4,5-Trihydroxybenzylamine
- 5-(aminomethyl)benzene-1,2,4-triol
-
- MDL: MFCD07786715
- Inchi: 1S/C7H9NO3/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2,9-11H,3,8H2
- InChI Key: BHUFLVAXHNGAPA-UHFFFAOYSA-N
- SMILES: NCC1=CC(O)=C(O)C=C1O
Computed Properties
- Exact Mass: 155.058
- Monoisotopic Mass: 155.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.7A^2
- Surface Charge: 0
- Tautomer Count: 16
- XLogP3: 0.3
1,2,4-Benzenetriol,5-(aminomethyl)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
887582-56-1 (1,2,4-Benzenetriol,5-(aminomethyl)-) Related Products
- 71412-23-2(1,2-Benzenediol,3-(aminomethyl)-)
- 56865-97-5(2,5-DIHYDROXYBENZYLAMINE)
- 63452-56-2(4-(Aminomethyl)benzene-1,3-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk